Cas no 945023-34-7 (1,6-Dimethyl-1H-benzo[d]imidazol-2-amine)

• Product Name: 1,6-Dimethyl-1H-benzo[d]imidazol-2-amine
• CAS No: 945023-34-7
• MF: C₉H₁₁N₃
• MW: 161.203741312027
• MDL: MFCD20703217
• CID: 1091764
• PubChem ID: 66865212
• Update Time: 2025-06-15

1,6-Dimethyl-1H-benzo[d]imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,6-dimethyl-1H-Benzimidazol-2-amine
• 1,6-dimethylbenzimidazol-2-amine
• 1,6-Dimethyl-1H-benzo[d]imidazol-2-amine
• 2-Amino-1,6-dimethylbenzimidazole
• 1H-Benzimidazol-2-amine, 1,6-dimethyl-
• 5026AJ
• SY027889
• 1,6-dimethyl-1H-1,3-benzodiazol-2-amine
• 1,6-Dimethyl-1H-benzimidazol-2-amine (ACI)
• 1,6-Dimethylbenzimidazole-2-amine
• MFCD20703217
• AKOS017530068
• SCHEMBL979518
• VMB02334
• DTXSID101289660
• 945023-34-7
• AC7413
• DB-227103

• MDL： MFCD20703217
• Inchi： 1S/C9H11N3/c1-6-3-4-7-8(5-6)12(2)9(10)11-7/h3-5H,1-2H3,(H2,10,11)
• InChI Key： HAVNSURHLFNUTB-UHFFFAOYSA-N
• SMILES： N1=C(N)N(C)C2C1=CC=C(C)C=2

Computed Properties

• Exact Mass: 161.095297364g/mol
• Monoisotopic Mass: 161.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.8

Additional information on 1,6-Dimethyl-1H-benzo[d]imidazol-2-amine

Introduction to 1,6-Dimethyl-1H-benzo[d]imidazol-2-amine (CAS No. 945023-34-7)

1,6-Dimethyl-1H-benzo[d]imidazol-2-amine, identified by its Chemical Abstracts Service (CAS) number 945023-34-7, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzo[d]imidazole class, a structural motif known for its broad spectrum of biological activities and utility in drug design. The presence of methyl substituents at the 1 and 6 positions enhances its pharmacological profile, making it a promising candidate for further investigation in therapeutic applications.

The benzo[d]imidazole scaffold is a privileged structure in medicinal chemistry, frequently incorporated into molecules targeting various biological pathways. Its aromaticity and ability to form stable hydrogen bonds contribute to its interaction with biological targets, such as enzymes and receptors. The amine functionality at the 2-position in 1,6-Dimethyl-1H-benzo[d]imidazol-2-amine provides a site for further chemical modification, enabling the synthesis of derivatives with tailored biological properties.

Recent advancements in computational chemistry and structure-based drug design have highlighted the potential of benzo[d]imidazole derivatives as scaffolds for novel therapeutics. Studies have demonstrated that modifications within this core structure can modulate binding affinity and selectivity, crucial factors in drug development. The 1,6-Dimethyl-1H-benzo[d]imidazol-2-amine molecule represents an interesting case study in this context, as its substituents may influence its interactions with biological targets.

In the realm of medicinal chemistry, the synthesis of 1,6-Dimethyl-1H-benzo[d]imidazol-2-amine involves multi-step organic transformations, often starting from readily available precursors. The introduction of methyl groups at the 1 and 6 positions requires careful consideration of reaction conditions to ensure regioselectivity and high yield. Advances in synthetic methodologies, such as transition-metal-catalyzed reactions and flow chemistry, have improved the efficiency of these processes, making it feasible to produce complex molecules like this one on a scalable basis.

The pharmacological evaluation of 1,6-Dimethyl-1H-benzo[d]imidazol-2-amine has been the focus of several recent studies. Its potential as an intermediate in the synthesis of bioactive molecules has been explored through both experimental and computational approaches. For instance, virtual screening techniques have been employed to identify possible binding interactions with target proteins, providing insights into its pharmacological relevance.

One notable area of research involves the exploration of 1,6-Dimethyl-1H-benzo[d]imidazol-2-amine as a precursor for kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways and are frequently implicated in diseases such as cancer. By designing analogs of this compound that target specific kinase isoforms, researchers aim to develop treatments with improved efficacy and reduced side effects. The flexibility offered by the benzo[d]imidazole core allows for diverse structural modifications, making it an attractive scaffold for kinase inhibition studies.

Another line of investigation focuses on the antimicrobial properties of benzo[d]imidazole derivatives. Given the growing threat of antibiotic-resistant pathogens, there is a pressing need for novel antimicrobial agents. The unique structural features of 1,6-Dimethyl-1H-benzo[d]imidazol-2-amine may confer activity against bacteria or fungi by interfering with essential cellular processes. Preliminary studies have shown promising results in vitro, suggesting its potential as a lead compound for developing new antimicrobial therapies.

The role of computational modeling in understanding the behavior of 1,6-Dimethyl-1H-benzo[d]imidazol-2-amine cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into its conformational dynamics and electronic properties. These computational tools are indispensable in predicting how this molecule might interact with biological targets at the atomic level, guiding experimental efforts toward more effective drug candidates.

Furthermore, green chemistry principles have been increasingly applied to the synthesis of complex molecules like 1,6-Dimethyl-1H-benzo[d]imidazol-2-amine. Sustainable methodologies aim to minimize waste generation and reduce hazardous reagent usage without compromising yield or purity. Such approaches align with broader efforts to make pharmaceutical development more environmentally responsible while maintaining high standards of quality control.

The future prospects for 1,6-Dimethyl-1H-benzo[d]imidazol-2-amine are promising, given its structural versatility and potential therapeutic applications. Continued research will likely uncover new biological activities and refine synthetic strategies for its production. As our understanding of molecular interactions deepens through interdisciplinary collaboration between chemists, biologists, and computer scientists, compounds like this one will play an increasingly important role in addressing unmet medical needs.